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Compound of Interest

4-(Benzyloxy)-2-bromo-1-
Compound Name:
methylbenzene

Cat. No.: B1337804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Benzyloxy)-2-bromo-1-
methylbenzene and its structural isomers. This versatile class of brominated aromatic
compounds serves as a crucial building block in organic synthesis, particularly in the
development of novel pharmaceutical agents and advanced materials. This document outlines
commercial suppliers, physicochemical properties, a representative synthetic protocol, and key
applications in modern synthetic chemistry.

Commercial Availability

4-(Benzyloxy)-2-bromo-1-methylbenzene and its isomers are available from a range of
commercial suppliers. It is crucial to note the specific isomer required for your application, as
the position of the bromo and methyl substituents significantly influences reactivity. The three
primary isomers are distinguished by their CAS numbers.

Table 1: Commercial Suppliers of 4-(Benzyloxy)-bromo-methylbenzene Isomers
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Isomer CAS Number Supplier(s)
Aaron Chemicals[1],
4-(Benzyloxy)-2-bromo-1- .
60710-40-9 BLDpharm([2], 2a biotech][3],
methylbenzene )
Ambeed[4], LabSolutions[5]
ChemScene[6], Sigma-Aldrich,
4-(Benzyloxy)-1-bromo-2- ) o )
17671-75-9 Shanghai Macklin Biochemical
methylbenzene
Co., Ltd[7]
1-(Benzyloxy)-2-bromo-4- Alachem Co., Ltd.[8], Sigma-
(Benzyloxy) 9830.53.7 (8], Sig

methylbenzene

Aldrich, CymitQuimica[9]

Physicochemical Properties

The physicochemical properties of these isomers are critical for their handling, storage, and

application in chemical reactions. The following table summarizes key computed and reported

properties.

Table 2: Physicochemical Properties of 4-(Benzyloxy)-bromo-methylbenzene Isomers

Property

4-(Benzyloxy)-2-
bromo-1-
methylbenzene
(CAS: 60710-40-9)

4-(Benzyloxy)-1- 1-(Benzyloxy)-2-

bromo-2- bromo-4-
methylbenzene

(CAS: 17671-75-9)

methylbenzene
(CAS: 2830-53-7)

Molecular Formula

C14H13BrO[1][2]

C14H13BrO[6] C14H13BrO[8]

Molecular Weight 277.16 g/mol [2][10] 277.16 g/mol 277.16 g/mol [8]
a White to light yellow )

Appearance Not specified ) Solid

crystalline powder
Purity >97% (typical) >98% (typical)[11] =>96% (typical)
Melting Point Not specified 45-49 °C Not specified
Boiling Point Not specified 306.4 °C Not specified

2-8°C, Sealed in Sealed in dry, room

Storage Room temperature

dry[2]

temperature
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Synthetic Protocols

While specific, detailed experimental protocols for the synthesis of each isomer are not readily
available in peer-reviewed literature, a generalized and plausible synthetic approach can be
derived from established organic chemistry reactions for structurally similar compounds. The
following protocol describes a representative Williamson ether synthesis to introduce the
benzyloxy group onto a brominated cresol precursor.

General Experimental Protocol: Synthesis of 4-
(Benzyloxy)-2-bromo-1-methylbenzene

Materials:

e 2-Bromo-4-methylphenol

e Benzyl bromide

o Potassium carbonate (K2COs) or another suitable base
e Acetone or Dimethylformamide (DMF) as solvent
o Ethyl acetate

 Brine solution

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

o Standard laboratory glassware

Procedure:

o Reaction Setup: To a solution of 2-bromo-4-methylphenol (1.0 equivalent) in acetone or DMF,
add potassium carbonate (1.5 equivalents).

o Addition of Benzyl Bromide: Stir the mixture at room temperature and add benzyl bromide
(1.1 equivalents) dropwise.
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» Reaction Monitoring: Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C)
and monitor the progress by thin-layer chromatography (TLC).

o Work-up: Upon completion, cool the reaction mixture to room temperature and quench with
water.

o Extraction: Extract the aqueous layer with ethyl acetate.

e Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous
sodium sulfate, and filter.

 Purification: Concentrate the organic phase under reduced pressure. Purify the crude
product by column chromatography on silica gel to yield the desired 4-(Benzyloxy)-2-
bromo-1-methylbenzene.

Applications in Organic Synthesis

The primary utility of 4-(Benzyloxy)-2-bromo-1-methylbenzene and its isomers lies in their
application as versatile intermediates in the synthesis of more complex molecules. The
presence of a bromine atom makes them ideal substrates for various palladium-catalyzed
cross-coupling reactions, which are fundamental transformations in modern drug discovery and
materials science.

Key Reactions:

e Suzuki-Miyaura Coupling: The carbon-bromine bond can be readily coupled with a variety of
boronic acids or esters to form new carbon-carbon bonds, enabling the synthesis of biaryl
and other complex structures.[12][13]

e Buchwald-Hartwig Amination: This reaction allows for the formation of carbon-nitrogen
bonds, a crucial step in the synthesis of many pharmaceutically active compounds.

e Sonogashira Coupling: The formation of carbon-carbon triple bonds can be achieved through
coupling with terminal alkynes.

The benzyloxy group serves as a protecting group for the phenol, which can be deprotected at
a later synthetic stage if required. The methyl group can also influence the electronic properties
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and steric environment of the aromatic ring.

Logical Workflow: Suzuki-Miyaura Cross-Coupling

The following diagram illustrates a generalized workflow for a Suzuki-Miyaura cross-coupling
reaction, a key application for this class of compounds in the synthesis of biaryl derivatives.

4-(Benzyloxy)-2-bromo-
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(e.g., Toluene/H20)

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 60710-40-9 | MFCDO09260893 | 4-(Benzyloxy)-2-bromo-1-methylbenzene
[aaronchem.com]

. 60710-40-9|4-(Benzyloxy)-2-bromo-1-methylbenzene|BLD Pharm [bldpharm.com]
. 2abiotech.net [2abiotech.net]

. 60710-40-9|4-(Benzyloxy)-2-bromo-1-methylbenzene| Ambeed [ambeed.com]

2

3

4

5. labsolu.ca [labsolu.ca]
6. chemscene.com [chemscene.com]

7. chembk.com [chembk.com]

8. 2830-53-7 | 1-(benzyloxy)-2-bromo-4-methylbenzene - Alachem Co., Ltd. [alachem.co.jp]
9. CAS 2830-53-7: 1-(benzyloxy)-2-bromo-4-methylbenzene [cymitquimica.com]

10. 4-(Benzyloxy)-2-bromo-1-methylbenzene | C14H13BrO | CID 10891140 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. 4-(Benzyloxy)-1-broMo-2-Methylbenzene, CasNo0.17671-75-9 Shanghai chamflyer
chemicals Co., Ltd(expird) China (Mainland) [chamflyer.lookchem.com]

12. benchchem.com [benchchem.com]
13. nbinno.com [nbinno.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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